Lipophilicity (LogP) Comparison: Cyclobutyl vs. Methyl vs. Phenyl at the 2-Position
The computed partition coefficient (LogP) of 4-chloro-2-cyclobutylthieno[2,3-d]pyrimidine is 3.61, as reported in the vendor computational dataset . This value places the compound 0.71 log units above the 2-methyl analogue (LogP 2.90, XLogP3 computed by PubChem) [1] and approximately 0.6 log units below the estimated LogP of the 2-phenyl analogue (estimated ~4.2, based on the phenyl increment over methyl in aromatic systems). A ΔLogP of +0.71 compared to the methyl congener translates to a 5.1-fold increase in partition coefficient, which is consequential for membrane permeability and tissue distribution.
ΔLogP −0.59 vs 2‑phenyl
| Evidence Dimension | Computed octanol-water partition coefficient (LogP) |
|---|---|
| Target Compound Data | LogP = 3.61 (ChemScene computational chemistry data) |
| Comparator Or Baseline | 4-Chloro-2-methylthieno[2,3-d]pyrimidine: LogP = 2.90 (PubChem XLogP3); 4-Chloro-2-phenylthieno[2,3-d]pyrimidine: LogP ≈ 4.2 (estimated) |
| Quantified Difference | ΔLogP = +0.71 vs. 2-methyl; ΔLogP ≈ −0.59 vs. 2-phenyl |
| Conditions | In silico prediction (vendor dataset for target; PubChem XLogP3-AA for methyl analogue; estimation based on π-phenyl substituent constant for phenyl analogue) |
Why This Matters
The LogP of 3.61 falls within the 1–4 optimal range for CNS drug-likeness (Lipinski Rule of 5), while the methyl analogue (2.90) may exhibit inferior blood-brain barrier penetration and the phenyl analogue (~4.2) approaches the upper limit associated with increased off-target promiscuity risk [2].
- [1] PubChem. 4-Chloro-2-methylthieno[2,3-d]pyrimidine, CID 818255. https://pubchem.ncbi.nlm.nih.gov/compound/56843-79-9 (accessed 2026-05-11). View Source
- [2] Lipinski, C. A.; Lombardo, F.; Dominy, B. W.; Feeney, P. J. Experimental and Computational Approaches to Estimate Solubility and Permeability in Drug Discovery and Development Settings. Adv. Drug Deliv. Rev. 2001, 46 (1–3), 3–26. View Source
